Cas no 100912-15-0 (1-Tridecyn-3-ol,3-methyl-)

• Product Name: 1-Tridecyn-3-ol,3-methyl-
• CAS No: 100912-15-0
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 203398
• PubChem ID: 44146108
• Update Time: 2025-04-19

1-Tridecyn-3-ol,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Tridecyn-3-ol,3-methyl-
• 3-METHYL-1-TRIDECYN-3-OL
• 3-methyltridec-1-yn-3-ol
• SCHEMBL5455594
• DTXSID90888798
• 100912-15-0
• 1-Tridecyn-3-ol, 3-methyl-

• Inchi： 1S/C14H26O/c1-4-6-7-8-9-10-11-12-13-14(3,15)5-2/h2,15H,4,6-13H2,1,3H3
• InChI Key： VRIOCRYNFBWGRF-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)CCCCCCCCCC

Computed Properties

• Exact Mass: 210.19848
• Monoisotopic Mass: 210.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.9

Experimental Properties

• Refractive Index: 1.461
• PSA: 20.23